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Compound of Interest

1-(6-Chloropyridin-3-
Compound Name:
YL )cyclopropanecarbonitrile

Cat. No. B1603811

Introduction and Strategic Overview

1-(6-Chloropyridin-3-YL)cyclopropanecarbonitrile is a heterocyclic compound featuring a
chlorinated pyridine ring, a strained cyclopropane moiety, and a nitrile functional group. This
unique combination of structural motifs makes it a potentially valuable building block in the
synthesis of novel agrochemicals and pharmaceuticals. For instance, the 6-chloro-3-
pyridinylmethyl scaffold is central to the activity of major neonicotinoid insecticides like
Acetamiprid and Imidacloprid[1]. The incorporation of a cyclopropane ring can impart
conformational rigidity and improved metabolic stability to a molecule, properties that are highly
desirable in drug design[2].

Given its potential role as a critical intermediate, ensuring the structural integrity and purity of 1-
(6-Chloropyridin-3-YL)cyclopropanecarbonitrile is paramount. A multi-faceted analytical
approach is required for unambiguous characterization, combining chromatographic techniques
for purity assessment with spectroscopic methods for structural elucidation. This guide provides
a comprehensive suite of protocols and the scientific rationale behind their application.

The overall analytical workflow is designed to provide orthogonal data, where each technique
validates the others, leading to a high-confidence characterization of the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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